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Compound of Interest

Compound Name:
2-cyano-N-(2-

methoxyethyl)acetamide

Cat. No.: B076922 Get Quote

Technical Guide: 2-cyano-N-(2-
methoxyethyl)acetamide
For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of the chemical properties of 2-
cyano-N-(2-methoxyethyl)acetamide. This document is intended for use by researchers,

scientists, and professionals in the field of drug development and organic synthesis. 2-cyano-
N-(2-methoxyethyl)acetamide is a functionalized acetamide with potential applications as a

building block in the synthesis of more complex molecules and heterocyclic structures.

Chemical and Physical Properties
Currently, detailed experimental data for the physical properties of 2-cyano-N-(2-
methoxyethyl)acetamide are not extensively available in peer-reviewed literature. The

following table summarizes the available identifying and computed information.
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Property Value Source

Molecular Formula C₆H₁₀N₂O₂
--INVALID-LINK--[1], --

INVALID-LINK--[2]

Molecular Weight 142.16 g/mol
--INVALID-LINK--[1], --

INVALID-LINK--[3]

CAS Number 15029-44-4
--INVALID-LINK--[1], --

INVALID-LINK--[2]

Canonical SMILES COCCNC(=O)CC#N --INVALID-LINK--[4]

InChI

InChI=1S/C6H10N2O2/c1-10-

5-4-8-6(9)2-3-7/h2,4-5H2,1H3,

(H,8,9)

--INVALID-LINK--[4]

InChIKey
ADWODNNWVUWKOM-

UHFFFAOYSA-N
--INVALID-LINK--[4]

Predicted XlogP -0.7 --INVALID-LINK--[4]

Monoisotopic Mass 142.07423 Da --INVALID-LINK--[4]

Spectroscopic Data
As of the latest literature review, experimental spectroscopic data (¹H NMR, ¹³C NMR, IR, Mass

Spectrometry) for 2-cyano-N-(2-methoxyethyl)acetamide has not been published.

Researchers synthesizing this compound will need to perform their own analytical

characterization.

Experimental Protocols
Synthesis of 2-cyano-N-(2-methoxyethyl)acetamide
The synthesis of N-substituted cyanoacetamides is commonly achieved through the aminolysis

of an alkyl cyanoacetate with a primary amine.[5] The following is a plausible experimental

protocol for the synthesis of 2-cyano-N-(2-methoxyethyl)acetamide based on this general

methodology.

Reaction Scheme:
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Materials:

Ethyl cyanoacetate

2-Methoxyethylamine

Ethanol (optional, as solvent)

Toluene (for recrystallization)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine

ethyl cyanoacetate (1 equivalent) and 2-methoxyethylamine (1.1 equivalents). The reaction

can be performed neat or with a solvent such as ethanol.

Stir the reaction mixture at room temperature. The reaction is typically exothermic.

After the initial exothermic reaction subsides, the mixture can be gently heated to 50-60 °C

for several hours to ensure completion. The progress of the reaction can be monitored by

Thin Layer Chromatography (TLC).

Upon completion, the reaction mixture is cooled to room temperature. If a solvent was used,

it is removed under reduced pressure.

The crude product is then purified by recrystallization from a suitable solvent, such as

toluene, to yield 2-cyano-N-(2-methoxyethyl)acetamide as a solid.

Hazard and Safety Information
The following safety information is derived from the material safety data sheet provided by a

commercial supplier.[3]
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Hazard Statement Precautionary Statement

H317: May cause an allergic skin reaction.
P280: Wear protective gloves/protective

clothing/eye protection/face protection.

H319: Causes serious eye irritation.

P305+351+338: IF IN EYES: Rinse cautiously

with water for several minutes. Remove contact

lenses, if present and easy to do. Continue

rinsing.

Incompatibilities
Strong oxidizing agents, Strong acids and

bases.

Hazardous Decomposition Products
Carbon monoxide, carbon dioxide, Nitrogen

oxides.

Visualization of Synthetic Workflow
The following diagram illustrates the proposed workflow for the synthesis and purification of 2-
cyano-N-(2-methoxyethyl)acetamide.

Synthesis Purification

Ethyl Cyanoacetate +
2-Methoxyethylamine Reaction at RT to 60°C Crude Product Recrystallization

(Toluene) Filtration Drying Pure 2-cyano-N-
(2-methoxyethyl)acetamide

Click to download full resolution via product page

Caption: Proposed synthesis and purification workflow for 2-cyano-N-(2-
methoxyethyl)acetamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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